Cas no 303987-71-5 (4,5-Dichloro-2-2-(4-chlorophenyl)-2-oxoethyl-3(2H)-pyridazinone)

• Product Name: 4,5-Dichloro-2-2-(4-chlorophenyl)-2-oxoethyl-3(2H)-pyridazinone
• CAS No: 303987-71-5
• MF: C₁₂H₇Cl₃N₂O₂
• MW: 317.555179834366
• MDL: MFCD00847017
• CID: 3933909
• PubChem ID: 900971
• Update Time: 2025-05-20

4,5-Dichloro-2-2-(4-chlorophenyl)-2-oxoethyl-3(2H)-pyridazinone Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 4,5-dichloro-2-[2-(4-chlorophenyl)-2-oxoethyl]-
• 4,5-DICHLORO-2-[2-(4-CHLOROPHENYL)-2-OXOETHYL]-3(2H)-PYRIDAZINONE
• AI-204/31677042
• 4,5-dichloro-2-[2-(4-chlorophenyl)-2-keto-ethyl]pyridazin-3-one
• 4,5-dichloro-2-[2-(4-chlorophenyl)-2-oxoethyl]-3-pyridazinone
• HMS2357N24
• 303987-71-5
• CHEMBL1468847
• BDBM93464
• Oprea1_452380
• MFCD00847017
• SMR000114545
• AKOS002489217
• 4,5-Dichloro-2-(2-(4-chlorophenyl)-2-oxoethyl)-3(2H)-pyridazinone
• 4,5-dichloro-2-(2-(4-chlorophenyl)-2-oxoethyl)pyridazin-3(2H)-one
• cid_900971
• MLS000594514
• 4,5-dichloro-2-[2-(4-chlorophenyl)-2-oxoethyl]pyridazin-3-one
• Z19024340
• 4,5-dichloro-2-[2-(4-chlorophenyl)-2-oxoethyl]-2,3-dihydropyridazin-3-one
• 11N-372S
• 4,5-bis(chloranyl)-2-[2-(4-chlorophenyl)-2-oxidanylidene-ethyl]pyridazin-3-one
• 4,5-Dichloro-2-2-(4-chlorophenyl)-2-oxoethyl-3(2H)-pyridazinone

• MDL： MFCD00847017
• Inchi： 1S/C12H7Cl3N2O2/c13-8-3-1-7(2-4-8)10(18)6-17-12(19)11(15)9(14)5-16-17/h1-5H,6H2
• InChI Key： KXKJYOGUPLQEES-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN(C1=O)CC(C1C=CC(=CC=1)Cl)=O)Cl

Computed Properties

• Exact Mass: 315.957311Da
• Monoisotopic Mass: 315.957311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4,5-Dichloro-2-2-(4-chlorophenyl)-2-oxoethyl-3(2H)-pyridazinone

Comprehensive Overview of 4,5-Dichloro-2-[2-(4-chlorophenyl)-2-oxoethyl]-3(2H)-pyridazinone (CAS No. 303987-71-5)

4,5-Dichloro-2-[2-(4-chlorophenyl)-2-oxoethyl]-3(2H)-pyridazinone (CAS No. 303987-71-5) is a specialized organic compound that has garnered significant attention in the field of agrochemical and pharmaceutical research. This compound, characterized by its unique pyridazinone core and chlorophenyl substituents, exhibits properties that make it a subject of interest for scientists exploring novel applications in crop protection and medicinal chemistry. Its molecular structure, featuring multiple chlorine atoms, contributes to its reactivity and potential efficacy in targeted applications.

In recent years, the demand for highly specific agrochemicals has surged, driven by the need for sustainable farming practices and resistance management. Researchers have investigated 4,5-Dichloro-2-[2-(4-chlorophenyl)-2-oxoethyl]-3(2H)-pyridazinone as a potential candidate for developing next-generation herbicides or plant growth regulators. Its mechanism of action, which may involve interference with enzymatic processes in weeds, aligns with the growing trend toward eco-friendly pest control solutions. This compound's structural features also make it a promising scaffold for designing bioactive molecules with reduced environmental impact.

The pharmaceutical industry has also shown interest in pyridazinone derivatives due to their diverse biological activities. 4,5-Dichloro-2-[2-(4-chlorophenyl)-2-oxoethyl]-3(2H)-pyridazinone could serve as a precursor for synthesizing compounds with potential anti-inflammatory or antimicrobial properties. Its chlorinated aromatic system may enhance binding affinity to specific biological targets, a topic frequently searched by researchers exploring structure-activity relationships (SAR). This aligns with the broader scientific community's focus on drug discovery and molecular optimization.

From a synthetic chemistry perspective, the preparation of 4,5-Dichloro-2-[2-(4-chlorophenyl)-2-oxoethyl]-3(2H)-pyridazinone involves multi-step reactions, including halogenation and ketone formation. These processes are often discussed in forums related to organic synthesis techniques and heterocyclic chemistry. The compound's stability under various conditions is another area of investigation, particularly for researchers optimizing storage protocols or formulation strategies.

Environmental considerations are paramount when working with chlorinated compounds. Recent studies have explored the degradation pathways of similar structures, addressing concerns about persistence and ecotoxicity. This reflects the increasing emphasis on green chemistry principles and lifecycle analysis in chemical development—a hot topic in both academic and industrial settings.

Analytical characterization of 4,5-Dichloro-2-[2-(4-chlorophenyl)-2-oxoethyl]-3(2H)-pyridazinone typically employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity assessment and structural verification, critical for both research and potential commercial applications. The compound's spectral data is often sought after by chemists working on method validation or compound identification projects.

Looking ahead, the versatility of 4,5-Dichloro-2-[2-(4-chlorophenyl)-2-oxoethyl]-3(2H)-pyridazinone suggests continued relevance in multiple scientific domains. Its potential applications in material science, particularly in designing functionalized polymers or coordination complexes, represent an emerging area of exploration. As interdisciplinary research grows, this compound may bridge gaps between traditional chemistry and cutting-edge fields like nanotechnology or bioconjugation.

For researchers considering working with this compound, understanding its physicochemical properties—including solubility, melting point, and reactivity—is essential. These parameters influence formulation development and application methods, whether in agricultural or pharmaceutical contexts. The scientific community continues to investigate structure-property relationships for such compounds, addressing common queries about performance optimization and application specificity.

In conclusion, 4,5-Dichloro-2-[2-(4-chlorophenyl)-2-oxoethyl]-3(2H)-pyridazinone (CAS No. 303987-71-5) represents a fascinating case study in functionalized heterocyclic chemistry. Its dual potential in agrochemical innovation and pharmaceutical research positions it as a compound of ongoing interest, particularly as science moves toward more targeted molecular design and sustainable chemical solutions. Future research will likely uncover additional applications and refine our understanding of this versatile molecule.